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Compound of Interest

Compound Name: BI-3663

Cat. No.: B2384880 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides essential, step-by-step procedures for the safe and compliant disposal of

BI-3663, a potent and selective PTK2/FAK PROTAC degrader used in cancer research.

Adherence to these protocols is critical for ensuring personnel safety, environmental protection,

and regulatory compliance within your research facility.

Essential Safety and Handling Data
Proper handling and storage are prerequisites for safe disposal. The following table

summarizes key quantitative data for BI-3663.

Parameter Value Source

Molecular Weight 917.84 g/mol [1][2]

Solubility in DMSO 300 mg/mL (326.85 mM) [1][3]

Storage (Solid)
-20°C for 3 years, 4°C for 2

years
[1]

Storage (In Solvent)
-80°C for 2 years, -20°C for 1

year
[1][4]
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Experimental Protocols: Decontamination of Empty
Containers
Empty containers that have held BI-3663 must be decontaminated before disposal.

Protocol for Triple Rinsing:

Select a solvent capable of fully dissolving BI-3663 (e.g., DMSO, followed by a wash with a

solvent like ethanol).

Rinse the container thoroughly with the chosen solvent, ensuring all interior surfaces are

contacted.

Collect the rinsate as hazardous chemical waste.

Repeat the rinsing process two more times, collecting the rinsate each time.

After the third rinse, the container can be disposed of as regular laboratory glass or plastic

waste, provided all hazardous labels have been defaced.[5][6]

Step-by-Step Disposal Procedures for BI-3663
BI-3663 and materials contaminated with it must be treated as hazardous chemical waste.

Under no circumstances should this compound be disposed of down the drain or in regular

trash.

Unused or Expired Solid BI-3663
Segregation: Keep solid BI-3663 waste separate from other chemical waste streams.

Container: Dispose of the original vial containing the solid compound in a clearly labeled,

sealed, and compatible hazardous waste container.

Labeling: The waste container must be labeled "Hazardous Waste" and clearly identify the

contents, including "BI-3663" and any other reagents in the container.

Storage: Store the waste container in a designated satellite accumulation area, segregated

from incompatible materials.[7]
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BI-3663 Solutions (e.g., in DMSO)
Segregation: Collect BI-3663 solutions in a dedicated hazardous waste container for organic

solvent waste. Do not mix with aqueous or other incompatible waste streams.[6][8]

Container: Use a properly sealed, leak-proof container compatible with the solvent used

(e.g., a high-density polyethylene or glass container for DMSO solutions).

Labeling: Label the container "Hazardous Waste" and list all contents, including "BI-3663"

and the solvent (e.g., "BI-3663 in DMSO").

Storage: Store in a designated satellite accumulation area, away from heat and ignition

sources, and with secondary containment to prevent spills.[5][9]

Contaminated Labware and Personal Protective
Equipment (PPE)

Solid Waste: Items such as pipette tips, gloves, and other disposable labware contaminated

with BI-3663 should be collected in a designated, sealed bag or container labeled as

"Hazardous Waste" with the chemical name.

Sharps: Needles, syringes, or other sharps contaminated with BI-3663 must be disposed of

in a designated, puncture-resistant sharps container that is clearly labeled as containing

hazardous chemical waste.[10][11]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of BI-
3663 and related materials.
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Caption: Workflow for the safe disposal of BI-3663 in various forms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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